Cobalt(II) oxide
Cat. No. B074363
M. Wt: 74.933 g/mol
InChI Key: IVMYJDGYRUAWML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08986644B2
Procedure details
dissolving the cobalt oxide with a dilute nitric acid solution to yield a second cobalt nitrate solution; and
Name
Identifiers
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REACTION_CXSMILES
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[Co:1]=O.[N+:3]([O-:6])([OH:5])=[O:4]>>[N+:3]([O-:6])([O-:5])=[O:4].[Co+2:1].[N+:3]([O-:6])([O-:5])=[O:4] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
[Co]=O
|
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])[O-].[Co+2].[N+](=O)([O-])[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
